Cas no 1807166-11-5 (3-Chloro-5-ethoxy-4-fluorotoluene)

• Product Name: 3-Chloro-5-ethoxy-4-fluorotoluene
• CAS No: 1807166-11-5
• MF: C₉H₁₀ClFO
• MW: 188.626505374908
• CID: 5003445
• Update Time: 2025-06-12

3-Chloro-5-ethoxy-4-fluorotoluene Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-5-ethoxy-4-fluorotoluene

• Inchi： 1S/C9H10ClFO/c1-3-12-8-5-6(2)4-7(10)9(8)11/h4-5H,3H2,1-2H3
• InChI Key： PJZJTOXGUVRTND-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=C(C)C=1)OCC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 143
• XLogP3: 3.4
• Topological Polar Surface Area: 9.2

Additional information on 3-Chloro-5-ethoxy-4-fluorotoluene

Professional Introduction to 3-Chloro-5-ethoxy-4-fluorotoluene (CAS No. 1807166-11-5)

3-Chloro-5-ethoxy-4-fluorotoluene is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its unique structural properties and potential applications. This compound, identified by its Chemical Abstracts Service (CAS) number CAS No. 1807166-11-5, belongs to the class of aromatic hydrocarbons modified with chloro, ethoxy, and fluoro substituents. These functional groups contribute to its reactivity and make it a valuable intermediate in synthetic chemistry.

The molecular structure of 3-Chloro-5-ethoxy-4-fluorotoluene consists of a benzene ring substituted with a chlorine atom at the 3-position, an ethoxy group at the 5-position, and a fluorine atom at the 4-position. This arrangement imparts distinct electronic and steric properties, making it a versatile building block for further chemical modifications. The presence of these halogenated groups enhances its utility in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing complex molecular architectures.

In recent years, the pharmaceutical industry has shown increasing interest in halogenated aromatic compounds due to their role as key intermediates in drug development. 3-Chloro-5-ethoxy-4-fluorotoluene has been explored in the synthesis of various bioactive molecules, including potential therapeutic agents targeting neurological disorders, infectious diseases, and cancer. Its structural features allow for the introduction of additional functional groups through nucleophilic aromatic substitution or metal-catalyzed reactions, facilitating the creation of novel pharmacophores.

One of the most compelling aspects of 3-Chloro-5-ethoxy-4-fluorotoluene is its application in the development of agrochemicals. The compound serves as a precursor in the synthesis of herbicides and pesticides, where its halogenated structure contributes to enhanced bioavailability and environmental stability. Researchers have leveraged its reactivity to develop next-generation crop protection agents that are more effective and sustainable.

The synthesis of 3-Chloro-5-ethoxy-4-fluorotoluene typically involves multi-step organic transformations starting from commercially available aromatic precursors. Advanced synthetic methodologies, such as fluorination and etherification reactions, are employed to introduce the characteristic substituents. The optimization of these synthetic routes is crucial for achieving high yields and purity, which are essential for industrial-scale production.

Recent advancements in computational chemistry have also contributed to a deeper understanding of the reactivity and properties of 3-Chloro-5-ethoxy-4-fluorotoluene. Molecular modeling studies have revealed insights into how different substituents influence its electronic distribution and interaction with biological targets. These findings are instrumental in guiding the design of new derivatives with improved pharmacological profiles.

The compound's potential extends beyond pharmaceuticals and agrochemicals; it has been investigated for use in materials science, particularly in the development of organic electronic components. The ability to functionalize aromatic rings with diverse substituents makes it a candidate for creating novel polymers and conductive materials with tailored properties.

In conclusion, 3-Chloro-5-ethoxy-4-fluorotoluene (CAS No. 1807166-11-5) is a multifaceted compound with significant applications across multiple industries. Its unique structural features and reactivity make it an invaluable intermediate in synthetic chemistry, while its potential in drug discovery and agrochemical development underscores its importance in modern science. As research continues to uncover new applications for this compound, its relevance is expected to grow further.